Cas no 1368925-73-8 (4-(5-fluoro-2-methoxyphenyl)butan-2-amine)

• Product Name: 4-(5-fluoro-2-methoxyphenyl)butan-2-amine
• CAS No: 1368925-73-8
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6316127
• PubChem ID: 80503562
• Update Time: 2025-05-24

4-(5-fluoro-2-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-methoxyphenyl)butan-2-amine
• 1368925-73-8
• AKOS019068009
• EN300-1866662

• Inchi： 1S/C11H16FNO/c1-8(13)3-4-9-7-10(12)5-6-11(9)14-2/h5-8H,3-4,13H2,1-2H3
• InChI Key： NWUNPIROSFSZBA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCC(C)N)OC

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(5-fluoro-2-methoxyphenyl)butan-2-amine

4-(5-fluoro-2-methoxyphenyl)butan-2-amine: A Comprehensive Overview

4-(5-fluoro-2-methoxyphenyl)butan-2-amine (CAS No. 1368925-73-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a butanamine backbone attached to a substituted phenyl group, specifically a 5-fluoro-2-methoxyphenyl moiety. This combination of functional groups imparts distinctive chemical properties, making it a valuable subject for research.

The synthesis of 4-(5-fluoro-2-methoxyphenyl)butan-2-amine involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, which are critical for its application in pharmaceuticals. The compound's structure allows for various modifications, enabling researchers to explore its potential as a building block for more complex molecules.

One of the most promising areas of research involving 4-(5-fluoro-2-methoxyphenyl)butan-2-amine is its role in drug discovery. The compound has shown potential as a lead molecule in the development of treatments for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its ability to modulate specific neurotransmitter systems makes it a candidate for drugs targeting central nervous system disorders. Recent findings from clinical trials have highlighted its efficacy in improving cognitive functions in animal models, suggesting further exploration in human trials.

In addition to its pharmacological applications, 4-(5-fluoro-2-methoxyphenyl)butan-2-amine has also been studied for its role in material science. Researchers have investigated its use as a precursor in the synthesis of advanced polymers and materials with unique mechanical properties. The compound's ability to form stable bonds under specific conditions makes it a valuable component in the development of high-performance materials for industrial applications.

The chemical stability and reactivity of 4-(5-fluoro-2-methoxyphenyl)butan-2-amine have been extensively studied. Its resistance to oxidation and thermal degradation under certain conditions makes it suitable for use in harsh environments. Recent advancements in analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), have provided deeper insights into the compound's molecular behavior, further enhancing its utility in various scientific domains.

Moreover, the environmental impact of 4-(5-fluoro-2-methoxyphenyl)butan-amine has been a topic of interest. Studies have shown that the compound biodegrades efficiently under aerobic conditions, reducing concerns about its long-term effects on ecosystems. This characteristic is particularly important for industries seeking sustainable solutions for chemical production and waste management.

In conclusion, 4-(5-fluoro-2-methoxyphenyl)butan-amine (CAS No. 1368925738) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations. As research continues to uncover new potentials, this compound is expected to play an increasingly significant role in both academic and industrial settings.